Cas no 1241586-29-7 (4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile)

• Product Name: 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile
• CAS No: 1241586-29-7
• MF: C₁₈H₁₆BrClN₄O
• MW: 419.702841758728
• CID: 5451303
• PubChem ID: 47092232
• Update Time: 2025-05-26

4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 1241586-29-7
• 4-[[4-(5-bromo-2-chloropyridine-3-carbonyl)piperazin-1-yl]methyl]benzonitrile
• Z991851702
• EN300-26592103
• AKOS008152271
• 4-{[4-(5-BROMO-2-CHLOROPYRIDINE-3-CARBONYL)PIPERAZIN-1-YL]METHYL}BENZONITRILE
• 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile

• Inchi： 1S/C18H16BrClN4O/c19-15-9-16(17(20)22-11-15)18(25)24-7-5-23(6-8-24)12-14-3-1-13(10-21)2-4-14/h1-4,9,11H,5-8,12H2
• InChI Key： ZEINJKBCMXUOET-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN2CCN(C(C3=CC(Br)=CN=C3Cl)=O)CC2)C=C1

Computed Properties

• Exact Mass: 418.01960g/mol
• Monoisotopic Mass: 418.01960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.3±50.0 °C(Predicted)
• pka: 5.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile

Professional Introduction to Compound with CAS No. 1241586-29-7 and Product Name: 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile

The compound with the CAS number 1241586-29-7 and the product name 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.

At the core of this compound's molecular architecture lies a benzonitrile moiety, which is a well-documented pharmacophore in medicinal chemistry. The benzonitrile group, known for its ability to interact with biological targets, plays a crucial role in modulating various biochemical pathways. The presence of a nitrile group not only contributes to the compound's lipophilicity but also enhances its binding affinity to specific proteins and enzymes.

The substituents attached to the benzonitrile core further enhance the compound's pharmacological properties. Specifically, the 5-Bromo-2-chloro-3-pyridinyl group introduces a halogenated pyridine ring, which is known to improve metabolic stability and binding interactions. This particular substitution pattern has been extensively studied in the development of kinase inhibitors and other therapeutic agents.

The piperazine moiety in the molecular structure of this compound is another critical feature. Piperazine derivatives are widely recognized for their ability to act as scaffolds in drug design due to their favorable pharmacokinetic properties. The incorporation of a piperazine ring enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile exhibits strong binding affinity to several key targets involved in cancer progression and inflammation. These findings align with the growing body of evidence suggesting that halogenated pyridine derivatives can modulate signaling pathways critical for disease pathogenesis.

In vitro studies have demonstrated that this compound inhibits the activity of various enzymes associated with cancer cell proliferation. The mechanism of action appears to involve interference with tyrosine kinase activity, which is a hallmark of many oncogenic pathways. Additionally, preliminary data suggest that the compound may induce apoptosis in cancer cells while sparing healthy cells, indicating a high therapeutic index.

The role of 5-Bromo-2-chloro-3-pyridinyl groups in enhancing drug efficacy has been well-documented in numerous clinical trials. These groups are known to improve binding interactions by increasing hydrophobicity and electronic properties of the molecule. Such modifications have been successfully employed in the development of antiviral and anticancer drugs, further validating their utility in this context.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning substituents such as the piperazine ring and halogenated pyridine moiety, researchers aim to enhance its selectivity and reduce potential side effects. Such efforts are critical for translating preclinical findings into clinical applications.

The impact of this compound on drug discovery extends beyond oncology. Its unique structural features make it a versatile scaffold for developing treatments against other diseases, including neurodegenerative disorders and infectious diseases. The ability of halogenated pyridine derivatives to modulate multiple targets suggests broad therapeutic potential.

In conclusion, the compound with CAS number 1241586-29-7 and product name 4-[[4-[(5-Bromo-2-chloro-3-pyridinyl)carbonyl]-1-piperazinyl]methyl]benzonitrile represents a significant advancement in chemical and biomedical research. Its intricate molecular structure and promising pharmacological properties make it a valuable tool for drug discovery and development. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological profile.